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Compound of Interest

Compound Name: Tirasemtiv

Cat. No.: B1682385 Get Quote

Essential Safety & Handling Guide for Tirasemtiv
This guide provides crucial safety and logistical information for the handling and disposal of

Tirasemtiv in a laboratory setting. The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
While Tirasemtiv is not classified with specific hazards requiring extensive personal protective

equipment, adherence to standard laboratory safety protocols is essential. The following table

summarizes the recommended PPE when handling Tirasemtiv.[1]
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PPE Category Specification Rationale

Hand Protection
Impermeable and resistant

gloves (e.g., Nitrile)

To prevent skin contact. The

Safety Data Sheet (SDS)

advises using impermeable

and resistant gloves.[1]

Eye Protection
Safety glasses with side

shields or goggles

Recommended as a standard

laboratory practice to protect

from potential splashes or

aerosolization.

Body Protection Laboratory coat

To protect personal clothing

and skin from accidental

contamination.

Note: The Safety Data Sheet for Tirasemtiv states that specific breathing and eye protection

are not required under normal handling conditions.[1] However, a risk assessment should be

performed for any new or large-scale procedures.

Health and Safety Information
Tirasemtiv is classified as harmful if swallowed.[1] There are no other classified physical or

health hazards under the Globally Harmonized System (GHS).[1]

Hazard Statements:

H302: Harmful if swallowed

Precautionary Statements:

P264: Wash thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P330: Rinse mouth.
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Handling and Storage Protocols
Safe Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a

designated workspace and have all necessary equipment and reagents readily available.

Weighing and Transfer: When weighing or transferring the solid compound, do so in a well-

ventilated area or a chemical fume hood to minimize the potential for inhalation of any

airborne particles.

Solution Preparation: Tirasemtiv is soluble in DMSO, DMF, and Ethanol. When preparing

solutions, add the solvent to the solid to avoid generating dust.

General Hygiene: As a standard practice, wash hands thoroughly with soap and water after

handling the compound, before breaks, and at the end of the workday. Do not eat, drink, or

smoke in the laboratory.

Storage:

Store Tirasemtiv at -20°C for long-term stability.

Keep the container tightly closed in a dry and well-ventilated place.

Spill Response Workflow
In the event of a spill, follow the procedures outlined in the workflow below.
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Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Evacuate Immediate Area

Alert Others in the Vicinity

Assess Spill Size and Hazard

Don Appropriate PPE

Minor Spill

Contain the Spill with Absorbent Material

Mechanically Pick Up Spilled Material

Clean Spill Area with Soap and Water

Collect All Contaminated Materials in a Sealed Bag

Dispose of as Chemical Waste

Click to download full resolution via product page

Caption: Workflow for handling a minor laboratory spill of Tirasemtiv.
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Disposal Plan
All waste materials containing Tirasemtiv, including empty containers, contaminated PPE, and

spill cleanup materials, must be disposed of in accordance with local, regional, national, and

international regulations.

Disposal Procedure:

Segregation: Collect all Tirasemtiv waste separately from other laboratory waste streams.

Labeling: Clearly label the waste container as "Hazardous Chemical Waste" and list

"Tirasemtiv" as a constituent.

Containment: Ensure the waste container is sealed to prevent leakage.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office or

designated chemical waste disposal service to arrange for pickup and proper disposal, which

will likely involve incineration. Never dispose of Tirasemtiv or its containers in the regular

trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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